3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one

• Molecular Formula: C30H26O5
• Molecular Weight: 466.5 g/mol
• IUPAC Name: 3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-2-one
• InChI: InChI=1S/C30H26O5/c1-17-28-21(20-11-7-8-12-23(20)34-28)16-22-26(18-9-5-4-6-10-18)27(30(31)35-29(17)22)19-13-14-24(32-2)25(15-19)33-3/h4-6,9-10,13-16H,7-8,11-12H2,1-3H3
• InChI Key: RIFIWOKXOWQQJS-UHFFFAOYSA-N
• SMILES: CC1=C2C(=CC3=C1OC4=C3CCCC4)C(=C(C(=O)O2)C5=CC(=C(C=C5)OC)OC)C6=CC=CC=C6
• Canonical SMILES: CC1=C2C(=CC3=C1OC(=O)C(=C3C4=CC=CC=C4)C5=CC(=C(C=C5)OC)OC)C6=C(O2)CCCC6

Description

3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one, also known as DMMDA-2, is a synthetic compound that belongs to the family of phenethylamines. It was first synthesized in the 1970s and has been the subject of scientific research ever since. DMMDA-2 has been found to have a range of biochemical and physiological effects, and its mechanism of action is still being studied.

Mechanism of Action

The exact mechanism of action of 3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one is still being studied. It is believed to act as a serotonin agonist, which means that it binds to serotonin receptors in the brain and mimics the action of serotonin. It has also been found to inhibit the reuptake of dopamine and norepinephrine, which may contribute to its analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase levels of serotonin, dopamine, and norepinephrine in the brain, which may contribute to its analgesic and anti-inflammatory properties. It has also been found to have antioxidant and anti-inflammatory effects, which may make it useful in the treatment of a range of conditions.

Advantages and Limitations for Lab Experiments

One advantage of 3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one for lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. It has also been found to have a range of biochemical and physiological effects, which makes it useful for studying the mechanisms of action of various drugs and for developing new therapeutic agents. One limitation of this compound for lab experiments is that its mechanism of action is still being studied, which means that its effects may not be fully understood.

Future Directions

There are many future directions for research on 3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one. One area of research could be to further study its mechanism of action and to determine the specific receptors that it binds to in the brain. Another area of research could be to investigate its potential therapeutic applications, particularly in the treatment of pain and inflammation. Additionally, further research could be done to investigate the potential side effects of this compound and to determine its safety for human use.

Synthesis Methods

The synthesis of 3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one involves a multi-step process that starts with the reaction of 3,4-dimethoxyphenylacetone with nitroethane. The resulting nitrostyrene is then reduced with sodium borohydride to yield the corresponding amine. This amine is then reacted with 3,4-methylenedioxyphenylpropan-2-one to give this compound.

Scientific Research Applications

3-(3,4-dimethoxyphenyl)-11-methyl-4-phenyl-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one has been the subject of scientific research due to its potential therapeutic applications. It has been found to have a range of biochemical and physiological effects, including its ability to act as a serotonin agonist and to inhibit the reuptake of dopamine and norepinephrine. It has also been found to have analgesic and anti-inflammatory properties.